Cas no 61404-86-2 (Pyrrolo[1,2-b][1,2,4]triazine-8-carbonitrile, 2,3,7-trimethyl-6-phenyl-)
61404-86-2 structure
Product Name:Pyrrolo[1,2-b][1,2,4]triazine-8-carbonitrile, 2,3,7-trimethyl-6-phenyl-
CAS No:61404-86-2
MF:C16H14N4
MW:262.30916261673
CID:480653
PubChem ID:12301856
Update Time:2025-04-19
Pyrrolo[1,2-b][1,2,4]triazine-8-carbonitrile, 2,3,7-trimethyl-6-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Pyrrolo[1,2-b][1,2,4]triazine-8-carbonitrile, 2,3,7-trimethyl-6-phenyl-
- 2,3,7-trimethyl-6-phenylpyrrolo[1,2-b][1,2,4]triazine-8-carbonitrile
- 61404-86-2
- DTXSID60486588
-
- Inchi: 1S/C16H14N4/c1-10-14(9-17)16-18-11(2)12(3)19-20(16)15(10)13-7-5-4-6-8-13/h4-8H,1-3H3
- InChI Key: CITWFKHPYFUMEX-UHFFFAOYSA-N
- SMILES: N12C(=C(C#N)C(C)=C1C1C=CC=CC=1)N=C(C)C(C)=N2
Computed Properties
- Exact Mass: 262.12202
- Monoisotopic Mass: 262.121846464g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 395
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 54Ų
Experimental Properties
- PSA: 53.98
Pyrrolo[1,2-b][1,2,4]triazine-8-carbonitrile, 2,3,7-trimethyl-6-phenyl- Related Literature
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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